Cas no 887973-75-3 (5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde)

• Product Name: 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde
• CAS No: 887973-75-3
• MF: C₁₄H₇F₆NO
• MW: 319.201904535294
• MDL: MFCD06410252
• CID: 1056859
• PubChem ID: 24729824
• Update Time: 2025-06-14

5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Bis(trifluoromethyl)phenyl)nicotinaldehyde
• 5-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-3-PYRIDINECARBALDEHYDE
• 5-[3,5-bis(trifluoromethyl)phenyl]pyridine-3-carbaldehyde
• 6302AJ
• AB24220
• SY016378
• AX8280917
• 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarboxaldehyde (ACI)
• 887973-75-3
• DA-16913
• AKOS022184075
• AC1990
• CS-11341
• MFCD06410252
• 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde

• MDL： MFCD06410252
• Inchi： 1S/C14H7F6NO/c15-13(16,17)11-2-9(3-12(4-11)14(18,19)20)10-1-8(7-22)5-21-6-10/h1-7H
• InChI Key： HBWFTFSZMSBSGR-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=NC=1

Computed Properties

• Exact Mass: 319.04318282g/mol
• Monoisotopic Mass: 319.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 3.7

Additional information on 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde

Comprehensive Overview of 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde (CAS No. 887973-75-3)

5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde (CAS No. 887973-75-3) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridinecarbaldehyde core and bis(trifluoromethyl)phenyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery and material science.

The compound’s trifluoromethyl groups enhance its lipophilicity and metabolic stability, which are critical factors in modern medicinal chemistry. This property aligns with the growing demand for fluorinated compounds in the development of new therapeutics, a trend driven by their improved bioavailability and target selectivity. As the pharmaceutical industry shifts toward precision medicine, 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde has garnered attention for its role in designing kinase inhibitors and other small-molecule drugs.

In agrochemical applications, this compound’s structural features contribute to its efficacy as a precursor for crop protection agents. The trifluoromethylphenyl moiety is known to enhance pesticidal activity, addressing the need for sustainable solutions in agriculture. With global concerns about food security and environmental impact, researchers are exploring derivatives of 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde to develop next-generation agrochemicals with lower toxicity profiles.

From a synthetic chemistry perspective, the compound’s aldehyde functionality offers versatile reactivity, enabling condensation, reduction, and nucleophilic addition reactions. This flexibility makes it a cornerstone in multicomponent reactions and click chemistry, both of which are pivotal in combinatorial library synthesis. Laboratories focusing on high-throughput screening often employ this compound to generate diverse molecular scaffolds for hit identification.

The commercial availability of 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde (CAS No. 887973-75-3) has expanded its accessibility to academic and industrial researchers. Suppliers frequently highlight its purity (>98%) and stability under standard storage conditions, ensuring reproducibility in experimental outcomes. Quality control protocols for this compound are rigorous, reflecting its importance in critical research applications.

Emerging trends in green chemistry have also influenced the synthesis and use of this compound. Catalytic methods to introduce trifluoromethyl groups are being optimized to reduce waste and energy consumption, aligning with the principles of sustainable chemistry. These advancements are particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes.

In summary, 5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde represents a convergence of innovation in pharmaceuticals, agrochemicals, and synthetic methodology. Its multifaceted applications and compatibility with cutting-edge research paradigms ensure its continued relevance in scientific advancement. For researchers seeking reliable intermediates with proven utility, this compound remains a top choice in modern chemical synthesis.